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Compound of Interest

Compound Name: 6-Bromoquinoline-8-carbonitrile

Cat. No.: B2600131

An In-depth Technical Guide to 6-Bromoquinoline-8-carbonitrile

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and spectral data of 6-Bromoquinoline-8-carbonitrile, a substituted quinoline derivative of
interest to researchers, scientists, and drug development professionals.

Core Chemical Properties

6-Bromoquinoline-8-carbonitrile is a halogenated quinoline nitrile with the molecular formula
C10HsBrN2.[1] Its structure consists of a quinoline ring system substituted with a bromine atom
at the 6-position and a nitrile group at the 8-position.

Table 1: General Chemical Properties

Property Value Source
Molecular Formula C10HsBrN2 [1]
Molecular Weight 233.07 g/mol [1]
Appearance Colourless prisms [1]

Table 2: Crystallographic Data
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Parameter Value Source
Crystal System Monoclinic [1]
Space Group P2i/c [1]

, , _ a=3.8484(8) A, b = 12.634(3)
Unit Cell Dimensions [1]
A, c=18.042(4) A

B 92.918(7)° [1]
Volume 876.0(3) A3 [1]
z 4 [1]

Synthesis and Experimental Protocols

The synthesis of 6-Bromoquinoline-8-carbonitrile can be achieved through a multi-step
process starting from 6,8-dibromo-1,2,3,4-tetrahydroquinoline. The general synthetic pathway
involves the aromatization of the tetrahydroquinoline ring, followed by a nucleophilic
substitution reaction to introduce the cyano group.

A detailed experimental protocol for the synthesis of 6-Bromo-8-cyano-1,2,3,4-
tetrahydroquinoline, a precursor to the target molecule, has been described by Okten and
Cakmak (2015). The subsequent aromatization and cyanation would lead to the final product.

Experimental Workflow for Precursor Synthesis:
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Start with
6,8-Dibromo-1,2,3,4-tetrahydroquinoline

tep 1

React with
Copper(I) Cyanide

tep 2

Solvent:
N-Methyl-2-pyrrolidone (NMP)

tep 3

Heat the reaction mixture

tep 4

Purification by
Column Chromatography

inal Product
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NMR Spectroscopy
(H, °C)

Infrared (IR) Spectroscopy

= 6-Bromoquinoline-8-carbonitrile =

Mass Spectrometry (MS)

X-ray Crystallography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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